Cas no 1185300-27-9 (3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride)
1185300-27-9 structure
Product Name:3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride
CAS No:1185300-27-9
MF:C16H21ClN2O2
MW:308.803143262863
CID:1076503
PubChem ID:46736368
Update Time:2025-04-20
3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride
- 3-(1H-benzimidazol-2-yl)-1,2,2-trimethylcyclopentane-1-carboxylic acid;hydrochloride
- AKOS015849568
- 1185300-27-9
- 3-(1H-1,3-benzodiazol-2-yl)-1,2,2-trimethylcyclopentane-1-carboxylic acid hydrochloride
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- MDL: MFCD11506413
- Inchi: 1S/C16H20N2O2.ClH/c1-15(2)10(8-9-16(15,3)14(19)20)13-17-11-6-4-5-7-12(11)18-13;/h4-7,10H,8-9H2,1-3H3,(H,17,18)(H,19,20);1H
- InChI Key: VMSLGVJOEGNBMA-UHFFFAOYSA-N
- SMILES: Cl.OC(C1(C)CCC(C2=NC3C=CC=CC=3N2)C1(C)C)=O
Computed Properties
- Exact Mass: 308.129
- Monoisotopic Mass: 308.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66A^2
3-(1H-Benzoimidazol-2-yl)-1,2,2-trimethyl-cyclopentanecarboxylic acid hydrochloride Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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